Cas no 1442114-31-9 ((S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride)
1442114-31-9 structure
Product Name:(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
CAS No:1442114-31-9
MF:C9H13ClFNO
MW:205.657025098801
CID:4700488
Update Time:2023-08-15
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride
- (2S)-3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride
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- Inchi: 1S/C9H12FNO.ClH/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H/t8-;/m0./s1
- InChI Key: FSZUYBZAYQGQDE-QRPNPIFTSA-N
- SMILES: Cl.FC1C=CC(=CC=1)[C@H](CO)CN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 124
- Topological Polar Surface Area: 46.2
(S)-3-Amino-2-(4-fluoro-phenyl)-propan-1-ol, hydrochloride Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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